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Compound of Interest

Compound Name: Gea 857

Cat. No.: B1671417 Get Quote

Gea 857 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of Gea 857, a putative

potassium conductance blocker. The following troubleshooting guides and frequently asked

questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What are the recommended long-term storage conditions for solid Gea 857?

Solid Gea 857 should be stored at -20°C.[1] It is supplied as a solid by various chemical

vendors.[2]

2. How should I handle Gea 857 upon receipt?

Upon receipt, it is recommended to store the product at -20°C.[1] Handling should be

performed in a well-ventilated area.[3] Personal protective equipment, including safety goggles

and gloves, should be worn to avoid contact with the skin and eyes.[3]

3. What are the known physical and chemical properties of Gea 857?

The key properties of Gea 857 are summarized in the table below.
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Property Value

CAS Number 120493-42-7

Molecular Formula C₁₅H₂₂ClNO₂

Molecular Weight 283.79 g/mol

Physical Form Solid

Purity Typically ≥98%

4. Is there any information available on the stability of Gea 857 in solution?

Specific data regarding the stability of Gea 857 in various solvents and at different

temperatures is not readily available in the public domain. It is recommended to prepare

solutions fresh for each experiment to ensure optimal activity. If storage of a stock solution is

necessary, it should be aliquoted and stored at -20°C or -80°C, protected from light, to

minimize degradation. A small aliquot should be tested for stability over time before use in

critical experiments.

5. What should I do in case of accidental exposure to Gea 857?

In case of contact with eyes, rinse immediately with plenty of water.[3] If the substance comes

into contact with skin, wash off with soap and plenty of water.[3] If inhaled, move to a source of

fresh air. If ingested, seek medical advice immediately.[3] Always consult the Safety Data Sheet

(SDS) for complete safety information.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

- Improper storage of Gea

857.- Degradation of Gea 857

in solution.- Multiple freeze-

thaw cycles of stock solutions.

- Ensure solid Gea 857 is

stored at -20°C.[1]- Prepare

fresh solutions for each

experiment.- If using a stock

solution, aliquot to avoid

repeated freeze-thaw cycles

and store at -80°C.

Difficulty dissolving the

compound

- Use of an inappropriate

solvent.

- While specific solubility data

is limited, for many small

organic molecules, solvents

such as DMSO or ethanol are

often suitable for creating

stock solutions. It is advisable

to perform a small-scale

solubility test with the intended

solvent before preparing a

large stock.

Observed precipitate in the

stock solution

- Solution has exceeded its

stability limit.- The

concentration is too high for

the solvent at the storage

temperature.

- Discard the solution and

prepare a fresh one.- Consider

preparing a less concentrated

stock solution or using a

different solvent system. When

using a stock solution stored at

low temperatures, ensure it is

fully brought to room

temperature and vortexed

before use to ensure

homogeneity.

Experimental Protocols
Detailed experimental protocols for the use of Gea 857 are not widely published. The following

provides a generalized workflow for the preparation of a stock solution, based on best practices

for similar compounds.
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Preparation of a Gea 857 Stock Solution
Acclimatization: Allow the vial of solid Gea 857 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: In a well-ventilated area, preferably a chemical fume hood, accurately weigh the

desired amount of the solid compound.

Dissolution: Add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the

desired stock concentration. Vortex briefly to ensure complete dissolution.

Storage: If not for immediate use, aliquot the stock solution into smaller, single-use volumes

in tightly sealed vials. Store the aliquots at -80°C, protected from light.

Visualizations
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Caption: Recommended workflow for handling and storing Gea 857.
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Caption: Troubleshooting logic for inconsistent experimental results with Gea 857.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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